Cas no 2171926-59-1 (3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid)

• Product Name: 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• CAS No: 2171926-59-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6084785
• PubChem ID: 165830542
• Update Time: 2025-10-23

3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• EN300-1484305
• 2171926-59-1
• 3-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid

• Inchi： 1S/C28H28N2O5/c1-28(2,26(33)29-19-14-11-18(12-15-19)13-16-25(31)32)30-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,14-15,24H,13,16-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IHTHXAMHFVWCFA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=CC=1)CCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid

3-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid: A Comprehensive Overview

3-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid, also known by its CAS registry number CAS No 2171926-59-1, is a complex organic compound with significant applications in the field of peptide synthesis and drug development. This compound is particularly notable for its role in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate in the construction of bioactive molecules and therapeutic agents.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a widely used protecting group in peptide chemistry. The Fmoc group plays a critical role in controlling the reactivity of amino groups during the stepwise assembly of peptides. The compound's structure also includes a propanoic acid moiety and a phenyl group, which contribute to its versatility in various chemical reactions.

Recent advancements in peptide chemistry have highlighted the importance of optimized protecting groups like Fmoc in enhancing the efficiency and specificity of peptide synthesis. Studies have demonstrated that the use of Fmoc-based reagents can significantly improve the yield and purity of synthesized peptides, making them more suitable for downstream applications such as drug discovery and vaccine development.

In addition to its role in peptide synthesis, this compound has found applications in the development of bioconjugates and targeted drug delivery systems. Researchers have explored its potential in creating stable linkages between therapeutic molecules and targeting ligands, enabling precise delivery of drugs to specific tissues or cells. This has opened new avenues for personalized medicine and improved therapeutic outcomes.

The synthesis of CAS No 2171926-59-1 involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and protecting group strategies. The optimization of these steps is crucial for achieving high yields and maintaining the integrity of the compound's functional groups. Recent studies have focused on developing environmentally friendly synthetic methods that minimize waste and reduce the environmental footprint of chemical manufacturing.

From a pharmacological perspective, this compound has shown promise in preclinical models as a precursor for bioactive peptides with potential anti-inflammatory, anticancer, and antimicrobial activities. Its ability to serve as a building block for complex molecules makes it an invaluable tool in medicinal chemistry.

In conclusion, 3-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its role in advancing peptide synthesis and drug development underscores its significance in contemporary biomedical research. As scientific understanding continues to evolve, this compound is likely to find even more innovative applications, further solidifying its place in the realm of chemical innovation.